N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
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Description
N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H27N3O3S and its molecular weight is 401.53. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Medicinal Chemistry
N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is involved in the synthesis of novel heterocyclic compounds, which are used in various medicinal chemistry applications. For example, it has been used in the synthesis of compounds with anti-inflammatory and analgesic properties, as well as in the development of novel antimicrobial agents (Abu‐Hashem et al., 2020), (Morsi et al., 2016).
2. Antimicrobial Research
The compound has been found to have antimicrobial properties. Research has shown that derivatives of this compound have significant activity against a range of bacteria and fungi, making them potential candidates for treating microbial infections (Krátký et al., 2017).
3. Antitumor Activity
There is significant research interest in the antitumor potential of derivatives of this compound. Studies have shown that certain derivatives exhibit notable antitumor activities, making them subjects of interest in cancer research (Soylem et al., 2016), (Shams et al., 2010).
4. Pharmaceutical Development
The compound and its derivatives are being researched for their potential pharmaceutical applications. This includes their use in the development of novel drugs with specific therapeutic targets, such as enzyme inhibitors or receptor antagonists (Artico et al., 1997), (Dong et al., 2016).
Properties
IUPAC Name |
N-(cyclohexylmethyl)-2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3S/c1-27-18-9-5-8-16(10-18)14-28-21-23-17(12-20(26)24-21)11-19(25)22-13-15-6-3-2-4-7-15/h5,8-10,12,15H,2-4,6-7,11,13-14H2,1H3,(H,22,25)(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTVULHQXTZMIQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CSC2=NC(=CC(=O)N2)CC(=O)NCC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.